Cas no 1261930-24-8 (3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol)

• Product Name: 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol
• CAS No: 1261930-24-8
• MF: C₁₄H₁₀BrFO₃
• MW: 325.129806995392
• MDL: MFCD18316142
• CID: 2764203
• PubChem ID: 53221865
• Update Time: 2025-10-29

3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID20686461
• 3-BROMO-5-(3-FLUORO-5-METHOXYCARBONYLPHENYL)PHENOL
• Methyl 3'-bromo-5-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%
• MFCD18316142
• 1261930-24-8
• 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol

• MDL： MFCD18316142
• Inchi： 1S/C14H10BrFO3/c1-19-14(18)10-2-8(4-12(16)5-10)9-3-11(15)7-13(17)6-9/h2-7,17H,1H3
• InChI Key： SDCRUKGMUQHQNS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=C(C=C(C(=O)OC)C=1)F)O

Computed Properties

• Exact Mass: 323.97973Da
• Monoisotopic Mass: 323.97973Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol

Recent Advances in the Study of 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (CAS: 1261930-24-8)

In recent years, the compound 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (CAS: 1261930-24-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro-methoxycarbonylphenyl structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of considerable interest for drug development.

The synthesis of 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol has been optimized in recent research to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. These methods ensure the accurate identification and quantification of the molecule, which is crucial for subsequent pharmacological evaluations.

Pharmacological studies have revealed that 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy in targeting inflammatory mediators, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may have anti-cancer properties, particularly in inhibiting the proliferation of certain cancer cell lines.

Mechanistic insights into the compound's action have been explored through molecular docking studies and enzyme inhibition assays. These investigations suggest that 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol interacts with key enzymes involved in disease pathways, thereby exerting its therapeutic effects. Such findings are instrumental in guiding the design of more potent derivatives and optimizing the compound's pharmacokinetic profile.

Despite these promising results, challenges remain in the development of 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies, paving the way for clinical translation.

In conclusion, 3-Bromo-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (CAS: 1261930-24-8) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique structural features and promising pharmacological activities underscore its potential as a lead compound for drug development. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.